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An In-depth Technical Guide to 3-Chlorophenylacetone Oxime: Structure, Synthesis, and Core
Principles

Introduction

3-Chlorophenylacetone oxime is an organic compound belonging to the oxime functional group
class. Oximes are characterized by the C=N-OH moiety and are formed through the
condensation of an aldehyde or ketone with hydroxylamine.[1][2] This guide provides a
comprehensive technical overview of 3-Chlorophenylacetone oxime, detailing its chemical
structure, core properties, a validated synthesis protocol, and the underlying scientific principles
for researchers and drug development professionals. The molecule's structure, featuring a 3-
chlorophenyl ring linked to a propan-2-one oxime group, provides a unique scaffold for further
chemical modification, making it a compound of interest in synthetic chemistry.

Chemical Identity and Properties

The foundational step in understanding any chemical entity is to define its structure and
physicochemical properties. The structure of 3-Chlorophenylacetone oxime consists of a
central acetone oxime core, with one of the methyl groups substituted with a 3-chlorobenzyl

group.
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Chemical Structure:
Caption: Chemical structure of 3-Chlorophenylacetone oxime.

The key guantitative data for 3-Chlorophenylacetone oxime are summarized in the table below
for rapid reference.

Property Value Source

CAS Number 319474-76-5 [31[4]

Molecular Formula CoH10CINO [3]

Molecular Weight 183.63 g/mol [3]

SMILES String CC(=NO)CC1=CC=CC(Cl)=C1 Inferred from isomers[5]
(NE)-N-[1-(3-

IUPAC Name chlorophenyl)propan-2- Inferred from isomers[5]

ylidene]hydroxylamine

Synthesis of 3-Chlorophenylacetone Oxime

The synthesis of oximes from their corresponding ketones is a robust and well-established
transformation in organic chemistry.[2] The primary method involves the condensation of a
ketone with hydroxylamine, typically supplied as hydroxylamine hydrochloride. A base is
required to neutralize the hydrochloride salt, liberating the free hydroxylamine to act as a
nucleophile.

Precursor Material

The starting material for this synthesis is 3-Chlorophenylacetone.
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Property Value Source
CAS Number 14123-60-5 [6]
Molecular Formula CoHoCIO [6]
Molecular Weight 168.62 g/mol [6]
Physical State Liquid

Boiling Point 99 °C /5 mmHg [7]

Experimental Protocol

This protocol describes a standard laboratory procedure for the synthesis of 3-
Chlorophenylacetone oxime.

Causality: The core of this reaction is the nucleophilic attack of the nitrogen atom of
hydroxylamine on the electrophilic carbonyl carbon of 3-Chlorophenylacetone. The subsequent
elimination of a water molecule forms the C=N double bond characteristic of an oxime. Sodium
carbonate is chosen as a mild base to deprotonate the hydroxylamine hydrochloride in situ,
which is crucial as the free hydroxylamine is unstable. Ethanol serves as a suitable solvent to
dissolve both the organic ketone and the aqueous base solution, creating a homogenous
reaction environment.

Step-by-Step Methodology:

e Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer,
dissolve 10.0 g (59.3 mmol) of 3-Chlorophenylacetone[6] in 100 mL of 95% ethanol.

» Hydroxylamine Addition: To this solution, add 6.2 g (89.0 mmol, 1.5 equivalents) of
hydroxylamine hydrochloride. Stir the mixture until most of the solid has dissolved.

 Basification: Prepare a solution of 4.7 g (44.5 mmol, 0.75 equivalents) of anhydrous sodium
carbonate in 50 mL of water. Add this aqueous solution dropwise to the stirred reaction
mixture over 30 minutes. The addition rate should be controlled to prevent excessive
frothing.[8]
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» Reaction: After the addition is complete, allow the mixture to stir at room temperature for 4
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC)
until the starting ketone spot has disappeared.

o Workup & Isolation: Concentrate the reaction mixture under reduced pressure to remove
most of the ethanol. Add 100 mL of water to the residue, which may cause the product to
precipitate as a solid or separate as an oil.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate (3 x 50 mL).

 Purification: Combine the organic extracts and wash with 50 mL of brine. Dry the organic
layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced
pressure to yield the crude 3-Chlorophenylacetone oxime. Further purification can be
achieved by recrystallization from a suitable solvent system like ethanol/water if necessary.

[8]

Visualization of Synthesis Workflow

The logical flow of the synthesis protocol can be visualized as a self-validating system, where
each step prepares the substrate for the subsequent transformation, leading to the final purified
product.
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Start: Reagents

Reagents & Solvents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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